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Compound of Interest

Compound Name: Cy5.5 dbco

Cat. No.: B6361167 Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals utilizing Cy5.5
DBCO in copper-free click chemistry reactions.

Frequently Asked Questions (FAQs)
Q1: What is Cy5.5 DBCO and how does it work in click chemistry?

Cy5.5 DBCO is a fluorescent dye featuring a dibenzocyclooctyne (DBCO) group.[1] The DBCO

moiety enables the dye to react with azide-functionalized molecules through a process called

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), a type of copper-free click chemistry.[2]

The high ring strain of the DBCO group allows for a rapid and highly specific reaction with

azides to form a stable triazole linkage without the need for a cytotoxic copper catalyst.[1][2]

This makes it particularly suitable for labeling biomolecules in living systems.

Q2: What are the main advantages of using Cy5.5 DBCO for copper-free click chemistry?

The primary advantages of using Cy5.5 DBCO include:

Biocompatibility: The reaction does not require a toxic copper catalyst, making it ideal for use

in live cells and in vivo studies.[1]

High Specificity: DBCO groups are bio-orthogonal, meaning they react specifically with

azides and do not cross-react with other functional groups found in biological systems.
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Favorable Reaction Kinetics: The reaction is fast and efficient at room temperature.

Excellent Spectral Properties: Cy5.5 is a bright and photostable near-infrared dye, which

minimizes autofluorescence from biological samples. Its fluorescence is also insensitive to

pH in the range of 4 to 10.

Q3: What are the storage and handling recommendations for Cy5.5 DBCO?

Proper storage and handling are crucial to maintain the reactivity of Cy5.5 DBCO. It should be

stored at -20°C in the dark and protected from light. It is also recommended to desiccate the

product during storage.

Troubleshooting Guide
Low or No Product Yield
Q4: I am observing a very low or no yield in my Cy5.5 DBCO conjugation. What are the

possible causes and solutions?

Low or no product yield is a common issue that can stem from several factors. Below is a

systematic guide to troubleshooting this problem.

Potential Causes and Solutions:

Incorrect Stoichiometry: An improper molar ratio of Cy5.5 DBCO to the azide-containing

molecule can lead to incomplete reaction.

Solution: It is generally recommended to use a molar excess of one of the reactants. A

common starting point is to use 1.5 to 3 molar equivalents of the DBCO-reagent for every

one equivalent of the azide-containing molecule. If your azide-containing molecule is more

precious, you can invert this ratio.

Suboptimal Reaction Conditions: The efficiency of the click reaction is sensitive to various

experimental parameters.

Solution: Review and optimize your reaction conditions. This includes the buffer, pH,

temperature, and reaction time. For many protein labeling experiments, a pH range of 7-9

is optimal. While the reaction proceeds well at room temperature, incubation at 4°C
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overnight can also be effective. For slower reactions, extending the incubation time to 24-

48 hours may improve the yield.

Reagent Degradation: Cy5.5 DBCO and the azide-functionalized molecule can degrade if

not stored or handled properly.

Solution: Ensure that both reagents have been stored under the recommended conditions

(-20°C, protected from light, and desiccated). Avoid repeated freeze-thaw cycles.

Low Reactant Concentration: Very low concentrations of reactants can lead to slow reaction

kinetics.

Solution: If possible, increase the concentration of your reactants. For protein labeling, a

concentration of at least 2 mg/mL is recommended, with 10 mg/mL being optimal.

Steric Hindrance: The azide group on your molecule of interest may be in a location that is

not easily accessible to the bulky Cy5.5 DBCO molecule.

Solution: If you are designing a custom azide-labeled molecule, consider incorporating a

spacer arm to reduce steric hindrance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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